Cas no 78016-98-5 (2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid)

2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid structure
78016-98-5 structure
Product Name:2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid
CAS No:78016-98-5
MF:C5H3F3N2O2
MW:180.084731340408
MDL:MFCD10696306
CID:828120
PubChem ID:12699991
Update Time:2025-04-19

2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid
    • 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)-
    • 2-Trifluoromethylimidazole-4-carboxylic acid
    • 2-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
    • FCH3483531
    • AB57005
    • AX8232001
    • AB0068777
    • Z5122
    • ST24021920
    • 016T985
    • 1H-Imidazole-5-carboxylic acid,2-(trifluoromethyl)-
    • A865111
    • SCHEMBL23833726
    • AC-25202
    • CS-0005586
    • FS-3657
    • SCHEMBL21617985
    • MFCD10696306
    • AKOS025401751
    • DQPSZGHYQKCZEY-UHFFFAOYSA-N
    • DTXSID30507335
    • 2-(Trifluoromethyl)-1H-imidazole-5-carboxylicacid
    • 2-(Trifluoromethyl)imidazole-4-Carboxylic Acid
    • 78016-98-5
    • AKOS016004526
    • MDL: MFCD10696306
    • Inchi: 1S/C5H3F3N2O2/c6-5(7,8)4-9-1-2(10-4)3(11)12/h1H,(H,9,10)(H,11,12)
    • InChI Key: DQPSZGHYQKCZEY-UHFFFAOYSA-N
    • SMILES: FC(C1=NC=C(C(=O)O)N1)(F)F

Computed Properties

  • Exact Mass: 180.01500
  • Monoisotopic Mass: 180.01466183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.682
  • Boiling Point: 350.7±42.0 °C at 760 mmHg
  • Flash Point: 165.9±27.9 °C
  • Refractive Index: 1.485
  • PSA: 65.98000
  • LogP: 1.12670
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Security Information

2-(Trifluoromethyl)-1H-imidazole-5-carboxylic acid Pricemore >>

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